Cas no 287100-74-7 (D-Mannose-13C6)

• Product Name: D-Mannose-13C6
• CAS No: 287100-74-7
• MF: C₆H₁₂O₆
• MW: 180.155882835388
• CID: 915185
• PubChem ID: 71309140
• Update Time: 2025-06-26

D-Mannose-13C6 Chemical and Physical Properties

Names and Identifiers

• D-[UL-13C6]mannose
• D-Mannose-UL-13C6
• (2S,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanal
• aldehydo-D-mannose
• Polymannose
• Poly(mannose)
• Mannose homopolymer
• aldehydo-D-manno-hexose
• PHA4727WTP
• Mannose, D-
• D-Mannose polymers
• AK105933
• Mannose, D-, polymers
• KSC223A0F
• glycoprotein-phospho-D-mannose
• QSPL 159
• GZCGUPFRVQAUEE-KVTDHHQDSA-N
• HTS004719
• EBD2204242
• DB12907
• RTR-0
• D-Mannose-13C6, 98 atom % 13C
• (3S,4S,5S,6R)-6-(hydroxy(113C)methyl)(2,3,4,5,6-13C5)oxane-2,3,4,5-tetrol
• 287100-74-7
• D-Mannose-13C6

• Inchi： 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4-,5-,6-/m1/s1
• InChI Key： GZCGUPFRVQAUEE-KVTDHHQDSA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@@H]([C@@H](C=O)O)O

Computed Properties

• Exact Mass: 186.08351711g/mol
• Monoisotopic Mass: 186.08351711g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 118

Experimental Properties

• Melting Point: 131-134oC
• Solubility: Water (Sparingly)

D-Mannose-13C6 Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on D-Mannose-13C6

D-Mannose-13C6: A Comprehensive Overview in Modern Chemical and Biological Research

D-Mannose-13C6, a stable isotope-labeled derivative of D-Mannose, is a compound of significant interest in the fields of chemical biology and metabolic studies. With a CAS number of 287100-74-7, this compound has garnered attention for its unique applications in research and development. The introduction of the 13C6 label provides researchers with a powerful tool for tracing metabolic pathways and studying the biochemistry of glycosylation processes.

The structure of D-Mannose-13C6 consists of a six-carbon backbone with carbon atoms 1, 2, 3, 4, 5, and 6 labeled with stable carbon-13 isotopes. This labeling technique allows for high-resolution NMR (Nuclear Magnetic Resonance) spectroscopy, enabling precise identification and quantification of the compound within complex biological matrices. Such capabilities are invaluable in elucidating the mechanisms of glycosylation, which plays a crucial role in various biological processes, including cell signaling, immune responses, and pathogenesis.

In recent years, D-Mannose-13C6 has been extensively utilized in glycobiology research to investigate the biosynthesis and function of glycoproteins and glycolipids. The ability to track the incorporation of labeled mannose into these molecules provides insights into the dynamics of carbohydrate metabolism. For instance, studies have demonstrated that D-Mannose-13C6 can be used to monitor the formation of glycosylated proteins in mammalian cells, offering a non-invasive method to study post-translational modifications.

One notable application of D-Mannose-13C6 is in the field of microbial pathogenesis. Certain pathogens utilize Mannose as a key component in their infection processes, often through the formation of Mannosylated adhesins or toxins. By employing D-Mannose-13C6 as a substrate or probe, researchers can track how these pathogens incorporate Mannose into their surface structures. This information is critical for developing novel therapeutic strategies aimed at disrupting pathogen-host interactions.

Advances in metabolic labeling techniques have further expanded the utility of D-Mannose-13C6. Techniques such as stable isotope-assisted metabolic labeling (SILAC) allow for the precise tracking of labeled compounds within living systems. This approach has been particularly useful in studying the metabolic pathways involved in cancer cell proliferation and drug resistance. For example, researchers have employed D-Mannose-13C6 to investigate how cancer cells alter their glycosylation patterns under stress conditions, providing potential targets for therapeutic intervention.

The chemical properties of D-Mannose-13C6 make it an ideal candidate for use in high-throughput screening (HTS) assays. Its stability under various conditions and compatibility with multiple analytical techniques enhance its suitability for rapid screening applications. In drug discovery pipelines, D-Mannose-13C6 can be used to identify compounds that modulate glycosylation processes, which are often implicated in disease pathogenesis. Such screenings have led to the identification of novel inhibitors with therapeutic potential.

Furthermore, D-Mannose-13C6 has found applications in agricultural biotechnology. Plants utilize Mannose in various physiological processes, including defense mechanisms against pathogens. By incorporating labeled Mannose into plant systems, researchers can study how plants perceive and respond to environmental stressors. This knowledge can be leveraged to develop crops with enhanced stress tolerance and disease resistance.

The synthesis of D-Mannose-13C6 involves advanced chemical methodologies that ensure high purity and isotopic enrichment. Techniques such as enzymatic synthesis or chemical modification followed by isotopic exchange have been employed to produce this compound with minimal impurities. These synthetic strategies are critical for ensuring that experimental results obtained using D-Mannose-13C6 are reliable and reproducible.

Future directions in research involving D-Mannose-13C6 may include exploring its applications in systems biology and network analysis. By integrating data from NMR spectroscopy with other omics technologies such as genomics and proteomics, researchers can gain a holistic understanding of how Mannose metabolism influences cellular processes. Such interdisciplinary approaches hold promise for uncovering new biological insights and therapeutic opportunities.

In conclusion, D-Mannose-13C6 represents a significant advancement in the study of carbohydrate biochemistry. Its unique properties make it an indispensable tool for researchers investigating glycosylation processes, metabolic pathways, and disease mechanisms. As our understanding of biological systems continues to evolve, compounds like D-Mannose-13C6 will undoubtedly play a pivotal role in driving innovation across multiple scientific disciplines.